Cas no 7492-41-3 (bornyl formate)

bornyl formate structure
bornyl formate structure
Product name:bornyl formate
CAS No:7492-41-3
MF:C11H18O2
MW:182.25942
CID:862299
PubChem ID:22211593

bornyl formate Chemical and Physical Properties

Names and Identifiers

    • bornyl formate
    • (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) formate
    • 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl formate, endo-
    • Borneol, formate
    • endo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl formate
    • Endoisobornylformate
    • RDWUNORUTVEHJF-UHFFFAOYSA-N
    • 1200-67-5
    • 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl formate, exo-
    • 1,7,7-Trimethyl-formateendo-Bicyclo(2.2.1)heptan-2-ol
    • bornylformate
    • AKOS017341556
    • Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, formate, exo-
    • Endo-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-yl formate
    • (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) formate
    • Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, formate, (1R,2R,4R)-rel-
    • 1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL FORMATE
    • 1,7,7-Trimethyl-formateendo-Bicyclo[2.2.1]heptan-2-ol
    • Endo-2-Bornanyl formate
    • Isobornyl formate
    • 7492-41-3
    • 74219-20-8
    • SCHEMBL309630
    • FT-0694325
    • FEMA 2161
    • DTXSID30862597
    • Bicyclo(2.2.1)heptan-2-ol, 1,7,7-trimethyl-, 2-formate, (1R,2R,4R)-rel-
    • Inchi: InChI=1S/C11H18O2/c1-10(2)8-4-5-11(10,3)9(6-8)13-7-12/h7-9H,4-6H2,1-3H3
    • InChI Key: RDWUNORUTVEHJF-UHFFFAOYSA-N
    • SMILES: CC1(C)C2CCC1(C)C(C2)OC=O

Computed Properties

  • Exact Mass: 182.13074
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • FEMA: 2161 | BORNYL FORMATE

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